N-(1-Cyano-1-cyclopropylethyl)-2-[[(2R,3S)-1-ethyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl-methylamino]acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[[(2R,3S)-1-ethyl-2-(1-methylpyrazol-4-yl)piperidin-3-yl]methyl-methylamino]acetamide
• InChI: InChI=1S/C21H34N6O/c1-5-27-10-6-7-16(20(27)17-11-23-26(4)13-17)12-25(3)14-19(28)24-21(2,15-22)18-8-9-18/h11,13,16,18,20H,5-10,12,14H2,1-4H3,(H,24,28)/t16-,20+,21?/m0/s1
• InChI Key: DJBWMHHPEQSJQO-ICTUGDKOSA-N
• Canonical SMILES: CCN1CCCC(C1C2=CN(N=C2)C)CN(C)CC(=O)NC(C)(C#N)C3CC3
• Isomeric SMILES: CCN1CCC[C@H]([C@@H]1C2=CN(N=C2)C)CN(C)CC(=O)NC(C)(C#N)C3CC3
• Molecular Formula: C21H34N6O
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Mechanism of Action

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Safety and Hazards

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Future Directions

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